Cas no 1310743-86-2 (2-(3-(Pyridin-3-yl)-1H-pyrazol-5-yl)ethan-1-amine)

• Product Name: 2-(3-(Pyridin-3-yl)-1H-pyrazol-5-yl)ethan-1-amine
• CAS No: 1310743-86-2
• MF: C₁₀H₁₂N₄
• MW: 188.22908115387
• CID: 5045830
• Update Time: 2025-06-13

2-(3-(Pyridin-3-yl)-1H-pyrazol-5-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3-(pyridin-3-yl)-1H-pyrazol-5-yl)ethan-1-amine
• 2-(3-pyridin-3-yl-1H-pyrazol-5-yl)ethanamine
• 2-(3-(Pyridin-3-yl)-1H-pyrazol-5-yl)ethan-1-amine

• Inchi： 1S/C10H12N4/c11-4-3-9-6-10(14-13-9)8-2-1-5-12-7-8/h1-2,5-7H,3-4,11H2,(H,13,14)
• InChI Key： FMENTTCVSQOJGK-UHFFFAOYSA-N
• SMILES： N1C(=CC(C2C=NC=CC=2)=N1)CCN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 174
• XLogP3: 0.2
• Topological Polar Surface Area: 67.6

Additional information on 2-(3-(Pyridin-3-yl)-1H-pyrazol-5-yl)ethan-1-amine

Comprehensive Overview of 2-(3-(Pyridin-3-yl)-1H-pyrazol-5-yl)ethan-1-amine (CAS No. 1310743-86-2): Properties, Applications, and Research Insights

The compound 2-(3-(Pyridin-3-yl)-1H-pyrazol-5-yl)ethan-1-amine (CAS No. 1310743-86-2) is a heterocyclic organic molecule featuring a pyridine and pyrazole core linked to an ethylamine side chain. This unique structure has garnered significant attention in pharmaceutical and materials science research due to its versatile chemical properties and potential applications. The presence of both nitrogen-rich rings (pyridine and pyrazole) and an amine functional group makes it a promising candidate for drug discovery, catalysis, and polymer synthesis.

Recent studies highlight the growing interest in pyridine-pyrazole hybrids, particularly in the context of kinase inhibition and neurotransmitter modulation. Researchers are actively exploring its role in designing small-molecule therapeutics for conditions like inflammation and metabolic disorders. The compound's CAS No. 1310743-86-2 is frequently cited in patent literature, underscoring its industrial relevance. Additionally, its amine moiety enables facile derivatization, making it a valuable intermediate in combinatorial chemistry.

From an analytical perspective, 2-(3-(Pyridin-3-yl)-1H-pyrazol-5-yl)ethan-1-amine exhibits distinct spectroscopic signatures. Nuclear magnetic resonance (NMR) studies reveal characteristic peaks for the pyridine protons (δ 8.5–9.0 ppm) and pyrazole protons (δ 6.0–7.5 ppm), while mass spectrometry confirms its molecular ion peak at m/z 216.1 [M+H]+. These properties are critical for quality control in synthetic workflows. Furthermore, its solubility in polar solvents like DMSO and methanol enhances its utility in high-throughput screening assays.

The compound's relevance extends to green chemistry initiatives. Its potential as a ligand in transition-metal catalysis aligns with the demand for sustainable synthetic methods. For instance, palladium complexes incorporating pyridine-pyrazole scaffolds have shown efficacy in cross-coupling reactions, reducing reliance on toxic reagents. This aligns with the broader trend toward eco-friendly chemical processes, a topic frequently searched in academic and industrial databases.

In material science, CAS No. 1310743-86-2 has been investigated for its role in coordination polymers and metal-organic frameworks (MOFs). The amine group facilitates hydrogen bonding, enabling the construction of porous materials with applications in gas storage and separation. Such innovations resonate with current searches for advanced functional materials and carbon capture technologies.

Safety and handling of 2-(3-(Pyridin-3-yl)-1H-pyrazol-5-yl)ethan-1-amine adhere to standard laboratory protocols. While not classified as hazardous, proper ventilation and personal protective equipment (PPE) are recommended during handling. This pragmatic approach ensures compliance with laboratory safety standards, a recurring theme in researcher queries.

Future directions for this compound include structure-activity relationship (SAR) studies to optimize its biological profile and computational modeling to predict novel derivatives. As the scientific community prioritizes AI-driven drug design and machine learning in chemistry, compounds like 1310743-86-2 serve as ideal test cases for algorithm validation.